Cas no 2005490-80-0 (O-Methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-L-serine)
![O-Methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-L-serine structure](https://www.kuujia.com/scimg/cas/2005490-80-0x500.png)
2005490-80-0 structure
Product name:O-Methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-L-serine
O-Methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-L-serine Chemical and Physical Properties
Names and Identifiers
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- 2005490-80-0
- (2S)-3-Methoxy-2-((2-methylthiazole-5-carbonyl)amino)propanoic acid
- YN8L3GA7BP
- L-Serine, O-methyl-N-((2-methyl-5-thiazolyl)carbonyl)-
- UNII-YN8L3GA7BP
- L-Serine, O-methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-
- O-Methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-L-serine
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- Inchi: 1S/C9H12N2O4S/c1-5-10-3-7(16-5)8(12)11-6(4-15-2)9(13)14/h3,6H,4H2,1-2H3,(H,11,12)(H,13,14)/t6-/m0/s1
- InChI Key: IZWNICUBTWLENM-LURJTMIESA-N
- SMILES: S1C(C)=NC=C1C(N[C@H](C(=O)O)COC)=O
Computed Properties
- Exact Mass: 244.05177804g/mol
- Monoisotopic Mass: 244.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 117Ų
- XLogP3: 0.4
Experimental Properties
- Density: 1.359±0.06 g/cm3(Predicted)
- Boiling Point: 517.0±50.0 °C(Predicted)
- pka: 2.91±0.10(Predicted)
O-Methyl-N-[(2-methyl-5-thiazolyl)carbonyl]-L-serine Related Literature
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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